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Compound of Interest

Compound Name: Deltorphin C (trifluoroacetate salt)

Cat. No.: B14083548

Get Quote

Part 1: Executive Summary & Core Directive
Deltorphin C (also known as Deltorphin I) is a highly selective

-opioid receptor (DOR) agonist.[1][2] In its trifluoroacetate (TFA) salt form, it exhibits distinct
physicochemical properties that differ significantly from the free base or acetate salt forms.[2][3]

The Critical Insight: The presence of the TFA counterion renders the lyophilized peptide highly

hygroscopic. The primary mechanism of degradation for Deltorphin C is not oxidation (as it

lacks Met/Cys), but hydrolysis and aspartimide formation driven by moisture absorption and the

acidic micro-environment created by the TFA ions upon hydration. Furthermore, the

hydrophobic Val-Val motif predisposes the peptide to aggregation in aqueous solutions if not

properly solubilized.

Shelf Life Overview:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14083548#bc-rfq
https://en.wikipedia.org/wiki/Deltorphin
https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://pubs.rsc.org/en/content/articlehtml/2025/fd/d4fd00194j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


State Condition Shelf Life

Lyophilized Powder -20°C (Desiccated) 24 Months

Lyophilized Powder -80°C (Desiccated) > 36 Months

Solubilized (Stock) -80°C (in DMSO) 6 Months

| Solubilized (Working)| 4°C | < 24 Hours |[1][2]

Part 2: Physicochemical Identity
Understanding the molecule is the first step to preserving it.

Parameter Specification

Peptide Name Deltorphin C (Deltorphin I)

Sequence Tyr-D-Ala-Phe-Asp-Val-Val-Gly-NH₂

Formula C₃₇H₅₂N₈O₁₀[1][2][4] · xCF₃COOH

Molecular Weight 768.9 g/mol (Free Base)

Isoelectric Point (pI) ~5.5 (Theoretical)

Hydrophobicity Moderate (Contains Phe, Val-Val motif)

Counterion Trifluoroacetate (TFA) - Strong acid salt

Solubility DMSO (Best), DMF, Water (pH dependent)

Part 3: Mechanisms of Degradation (The "Why")[1]
[2]
To ensure scientific integrity, we must address the specific vulnerabilities of Deltorphin C:

TFA-Induced Acidification: Upon reconstitution in unbuffered water, the TFA counterions

dissociate, potentially dropping the pH to ~2–3. While the peptide is relatively stable, this

acidic environment can accelerate acid-catalyzed hydrolysis of the peptide bonds over time.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://en.wikipedia.org/wiki/Deltorphin
https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://en.wikipedia.org/wiki/Deltorphin
https://www.caymanchem.com/product/30050/deltorphin-c-trifluoroacetate-salt
https://www.biomol.com/products/chemicals/biochemicals/deltorphin-c-trifluoroacetate-salt-cay30050-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14083548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspartimide Formation: The Aspartic Acid (Asp) residue at position 4 is prone to cyclization

to form an aspartimide intermediate, especially if the pH drifts or if moisture is present in the

powder. This results in a loss of biological potency.

Beta-Sheet Aggregation: The Val-Val motif is a known beta-sheet promoter.[1] If the peptide

is reconstituted directly in high-salt buffers without an initial organic solvent step, it may form

non-covalent aggregates that are invisible to the naked eye but reduce receptor binding

affinity.

Part 4: Detailed Protocols
Protocol A: Receiving and Long-Term Storage
Objective: Prevent moisture entry and maintain the amorphous structure of the lyophilized

cake.[1]

Arrival Inspection: Upon receipt, inspect the vial. The product should appear as a white to

off-white "fluff" or cake.[1] If the cake has collapsed into a sticky film, moisture ingress has

occurred; reject the lot.

Equilibration (Crucial Step):

Do NOT open the vial immediately upon removal from the shipping box if it is cold.

Place the sealed vial in a desiccator at room temperature for 1 hour.

Reasoning: Opening a cold vial in humid ambient air causes immediate condensation on

the hygroscopic TFA salt, initiating hydrolysis.

Secondary Containment:

Once equilibrated, place the original vial inside a secondary container (e.g., a 50mL

Falcon tube) containing a sachet of silica gel desiccant.

Seal the secondary container with Parafilm.

Freezing: Store at -20°C for standard use or -80°C for archival storage.
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Protocol B: Reconstitution and Solubilization
Objective: Create a stable stock solution without inducing aggregation.

Reagent Requirements:

Solvent A: Anhydrous DMSO (Dimethyl sulfoxide), sterile filtered.[2]

Solvent B: Sterile Water (Milli-Q) or PBS (pH 7.4).[1][2]

Step-by-Step Procedure:

Calculate Volume: Determine the volume needed for a 10 mM stock concentration.

Example: For 1 mg of peptide (MW ~769), 10 mM requires ~130 µL of solvent.[2]

The "Organic First" Method:

Add DMSO to the vial equal to 10-20% of the final target volume.

Why? DMSO disrupts potential beta-sheet aggregates formed by the Val-Val hydrophobic

patch and ensures complete solvation of the aromatic residues (Tyr, Phe).[1][2]

Gently swirl or vortex on low speed for 10 seconds. Ensure the powder is fully dissolved

(solution should be clear).[2]

Dilution:

Slowly add Solvent B (Water/Buffer) to reach the final volume.[2]

Note: If using PBS, add it dropwise while vortexing. The sudden shift in ionic strength can

sometimes precipitate peptides; the pre-solvation in DMSO prevents this.

pH Check (Self-Validation):

Spot 1 µL of the solution onto pH paper.

If pH < 4.0 (due to TFA), neutralize carefully with dilute NaOH or dilute into a buffered

system (like PBS) immediately before use.[2] Do not store the stock at high pH.
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Protocol C: Aliquoting and Stock Storage
Objective: Minimize freeze-thaw cycles.[1][2][5]

Aliquoting: Divide the stock solution into single-use aliquots (e.g., 10-50 µL) using low-

protein-binding polypropylene tubes.

Avoid glass: Peptides can adsorb to glass surfaces at low concentrations.

Flash Freezing: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol bath to prevent

crystal formation that can shear the peptide.

Storage: Store at -80°C.

Stability:[2][6][7][8][9] Stable for 6 months.

Usage: Thaw only once. Discard unused portion of the aliquot.

Part 5: Quality Control & Visualization[2]
QC Method: HPLC Verification
Before starting a critical in vivo or cell-based assay, verify peptide integrity.

Column: C18 Reverse Phase (e.g., 3.5 µm, 4.6 x 100 mm).[2]

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 10% to 60% B over 20 minutes.

Detection: UV at 214 nm (peptide bond) and 280 nm (Tyr/Phe).[2]

Acceptance Criteria: Single peak >95% area. Impurities eluting earlier suggest hydrolysis;

later peaks suggest aggregation.

Workflow Diagrams
Diagram 1: Storage & Handling Lifecycle
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This workflow illustrates the critical decision points to prevent degradation.
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Reconstitution
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Caption: Figure 1. Lifecycle management of Deltorphin C from receipt to stock storage,

emphasizing the critical equilibration step to prevent moisture ingress.

Diagram 2: Reconstitution Decision Tree
This logic ensures solubility based on the peptide's specific chemistry.
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Anhydrous DMSO

Visual Check:
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Yes

Brief Sonication
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No (Precipitate) Ready for Assay
(Use within 24h)

Click to download full resolution via product page

Caption: Figure 2. The "Organic First" reconstitution strategy minimizes aggregation risks

associated with the Val-Val motif.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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